Cas no 2580090-76-0 (rac-methyl (1R,2S)-2-sulfamoylcyclopentane-1-carboxylate)

• Product Name: rac-methyl (1R,2S)-2-sulfamoylcyclopentane-1-carboxylate
• CAS No: 2580090-76-0
• MF: C₇H₁₃NO₄S
• MW: 207.24742102623
• CID: 5657475
• PubChem ID: 165894361
• Update Time: 2025-05-22

rac-methyl (1R,2S)-2-sulfamoylcyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (1R,2S)-2-sulfamoylcyclopentane-1-carboxylate
• 2580090-76-0
• EN300-27734110

• Inchi： 1S/C7H13NO4S/c1-12-7(9)5-3-2-4-6(5)13(8,10)11/h5-6H,2-4H2,1H3,(H2,8,10,11)/t5-,6-/m1/s1
• InChI Key： NXBBJNFVACTNFH-PHDIDXHHSA-N
• SMILES： S([C@@H]1CCC[C@H]1C(=O)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 207.05652907g/mol
• Monoisotopic Mass: 207.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 94.8Ų

Additional information on rac-methyl (1R,2S)-2-sulfamoylcyclopentane-1-carboxylate

Rac-Methyl (1R,2S)-2-Sulfamoylcyclopentane-1-Carboxylate: A Comprehensive Overview

The compound rac-methyl (1R,2S)-2-sulfamoylcyclopentane-1-carboxylate, identified by the CAS number 2580090-76-0, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a cyclopentane ring substituted with a sulfamoyl group at the 2-position and a methyl ester at the 1-position, making it a chiral compound with specific stereochemical characteristics.

Recent studies have highlighted the importance of sulfamoyl-containing compounds in medicinal chemistry, particularly in the design of bioactive molecules. The sulfamoyl group is known for its ability to enhance bioavailability and improve pharmacokinetic properties. In the case of rac-methyl (1R,2S)-2-sulfamoylcyclopentane-1-carboxylate, this functional group plays a crucial role in modulating the compound's interactions with biological targets.

The stereochemistry of this compound, specifically the (1R,2S) configuration, is critical for its biological activity. Stereoisomers often exhibit different pharmacological profiles, and this compound's enantiomeric form has been shown to possess unique properties that make it a promising candidate for therapeutic applications. Researchers have explored its potential as a precursor for more complex molecules or as an intermediate in synthesis pathways leading to bioactive agents.

In terms of physical properties, rac-methyl (1R,2S)-2-sulfamoylcyclopentane-1-carboxylate exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques have been instrumental in confirming the compound's structure and purity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclopentane derivative followed by sulfonation and esterification steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These improvements align with current trends toward sustainable chemical manufacturing.

From an application perspective, rac-methyl (1R,2S)-2-sulfamoylcyclopentane-1-carboxylate has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for anti-inflammatory agents due to its ability to inhibit key inflammatory pathways. Additionally, its structural versatility makes it a valuable building block for constructing more complex molecules with diverse biological activities.

In conclusion, rac-methyl (1R,2S)-2-sulfamoylcyclopentane-1-carboxylate stands out as an important molecule with significant potential in both academic research and industrial applications. Its unique combination of structural features and functional groups positions it as a valuable asset in the development of novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the field of organic chemistry.